Cas no 57716-09-3 (BENZENAMINE, 3,5-DICHLORO-4-(4-MORPHOLINYL)-)

BENZENAMINE, 3,5-DICHLORO-4-(4-MORPHOLINYL)- structure
57716-09-3 structure
Product name:BENZENAMINE, 3,5-DICHLORO-4-(4-MORPHOLINYL)-
CAS No:57716-09-3
MF:C10H12Cl2N2O
MW:247.12108039856
CID:3359121
PubChem ID:12661503

BENZENAMINE, 3,5-DICHLORO-4-(4-MORPHOLINYL)- Chemical and Physical Properties

Names and Identifiers

    • BENZENAMINE, 3,5-DICHLORO-4-(4-MORPHOLINYL)-
    • 3,5-Dichloro-4-morpholin-4-yl-phenylamine
    • STL374116
    • VS-11282
    • starbld0022184
    • 57716-09-3
    • 3,5-dichloro-4-(morpholin-4-yl)aniline
    • 3,5-dichloro-4-morpholinoaniline
    • BBL032470
    • 3,5-dichloro-4-(4-morpholinyl)aniline
    • 3,5-dichloro-4-morpholin-4-ylaniline
    • 3,5-Dichloro-4-(4-morpholinyl)benzenamine
    • AKOS005147630
    • RIQMQFHEXRECRU-UHFFFAOYSA-N
    • (3,5-Dichloro-4-morpholin-4-ylphenyl)amine
    • SCHEMBL3548981
    • DB-394197
    • Inchi: InChI=1S/C10H12Cl2N2O/c11-8-5-7(13)6-9(12)10(8)14-1-3-15-4-2-14/h5-6H,1-4,13H2
    • InChI Key: RIQMQFHEXRECRU-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 246.0326684Da
  • Monoisotopic Mass: 246.0326684Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38.5Ų

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